Cas no 2229544-37-8 (2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine)

2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine is a furan-based amine compound featuring a methoxymethyl substituent on the furan ring. This structural motif imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the tertiary amine group enhances its versatility as a building block for further functionalization, while the furan core contributes to its electron-rich character, enabling participation in various coupling reactions. The methoxymethyl group may improve solubility and stability, making it suitable for synthetic intermediates. Its well-defined structure allows for precise modifications, supporting research in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine structure
2229544-37-8 structure
Product Name:2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine
CAS No:2229544-37-8
MF:C9H15NO2
MW:169.220902681351
CID:6353702
PubChem ID:165609296
Update Time:2025-05-20

2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2229544-37-8
    • 2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
    • EN300-1750119
    • 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine
    • Inchi: 1S/C9H15NO2/c1-9(2,10)8-5-4-7(12-8)6-11-3/h4-5H,6,10H2,1-3H3
    • InChI Key: JKXZFJFPPMYBCI-UHFFFAOYSA-N
    • SMILES: O1C(COC)=CC=C1C(C)(C)N

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 48.4Ų

2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1750119-0.05g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
0.05g
$1152.0 2023-06-03
Enamine
EN300-1750119-0.1g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
0.1g
$1207.0 2023-06-03
Enamine
EN300-1750119-0.25g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
0.25g
$1262.0 2023-06-03
Enamine
EN300-1750119-0.5g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
0.5g
$1316.0 2023-06-03
Enamine
EN300-1750119-1.0g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
1g
$1371.0 2023-06-03
Enamine
EN300-1750119-2.5g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
2.5g
$2688.0 2023-06-03
Enamine
EN300-1750119-5.0g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
5g
$3977.0 2023-06-03
Enamine
EN300-1750119-10.0g
2-[5-(methoxymethyl)furan-2-yl]propan-2-amine
2229544-37-8
10g
$5897.0 2023-06-03

Additional information on 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine

Introduction to 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine (CAS No. 2229544-37-8)

2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine (CAS No. 2229544-37-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine consists of a furan ring substituted with a methoxymethyl group and a tertiary amine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have explored the pharmacological properties of 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine. One notable area of research is its potential as an agonist or antagonist for specific receptors. For instance, preliminary in vitro assays have shown that this compound can interact with G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents. This interaction could potentially modulate signaling pathways involved in various diseases, including neurological disorders and metabolic syndromes.

In addition to its receptor interactions, 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine has been evaluated for its effects on cellular processes such as inflammation and apoptosis. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

The safety profile of 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine is another critical aspect of its development. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, more extensive studies are required to fully assess its safety and efficacy in human subjects.

Beyond its therapeutic applications, 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine has also been investigated for its potential use as a chemical probe in academic research. Chemical probes are small molecules used to study biological processes and validate drug targets. The unique properties of this compound make it a valuable tool for researchers aiming to understand complex biological systems and identify new therapeutic targets.

In conclusion, 2-[5-(Methoxymethyl)furan-2-yl]propan-2-amine (CAS No. 2229544-37-8) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties warrant further investigation to fully realize its therapeutic potential. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the development of innovative treatments for various diseases.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent